5H-Imidazo(2,1-i)purin-5-one, 2-(4-bromophenyl)-1,4,7,8-tetrahydro-4-propyl-

• CAS RN: 206129-88-6
• Molecular Formula: C16H18BrN5O
• Molecular Weight: 376.26
• IUPAC Name: 2-(4-bromophenyl)-4-propyl-8,9-dihydro-7H-imidazo[2,1-f]purin-5-one
• InChI: InChI=1S/C16H16BrN5O/c1-2-8-21-15-12(14-18-7-9-22(14)16(21)23)19-13(20-15)10-3-5-11(17)6-4-10/h3-6,18H,2,7-9H2,1H3
• InChI Key: QGRHGAQWCLRWCE-UHFFFAOYSA-N
• SMILES: CCCN1C2=NC(=NC2=C3NCCN3C1=O)C4=CC=C(C=C4)Br
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: KF26777; KF 26777; KF-26777.

Description

KF26777 is a new potent and selective adenosine A3 receptor antagonist.

Scientific Research Applications

Affinity and Selectivity in Adenosine Receptors

• Compounds like 2-phenyl-imidazo[2,1-i]purin-5-ones demonstrate significant binding affinity and selectivity for human A3 adenosine receptors (ARs). Structural variations, like propyl substitution, can influence this affinity, leading to potent A1-selective AR antagonists (Ozola et al., 2003).

Antimicrobial Applications

• Derivatives such as 4-alkyl/aryl-2,4-dihydro-5-((6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl)methyl)-3H-1,2,4-triazole-3-thiones have been tested for antibacterial and antifungal activities, showing promising results (Güzeldemirci & Küçükbasmacı, 2010).

Synthesis of New Heterocycles

• The synthesis of new heterocycles like 7,8-dihydro-1H-imidazo[2,1-i]purin-5(4H)-ones is a significant area of research, contributing to the development of novel compounds with potential pharmaceutical applications (Shimada et al., 1993).

Role in Isoxazole Synthesis

• These compounds play a role in the synthesis of isoxazole derivatives and their rearrangements, expanding the possibilities in organic synthesis (Azimi & Majidi, 2014).

Potential in Antidepressant Agents

• Research on derivatives like 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has identified potential antidepressant agents, contributing to the development of new drugs in mental health (Zagórska et al., 2016).

Benzodiazepine Ligands

• Pyrrolo[1',2':1,2]imidazo[4,5-b]pyridines and similar compounds have been synthesized and evaluated for their binding to benzodiazepine receptors, showing promising results (Chimirri et al., 1993).

Synthesis of Condensed Tricyclic Nitrogenous Structures

• These compounds have been used in the synthesis of complex nitrogenous structures, demonstrating the versatility and importance of imidazo-purinones in organic chemistry (Chumachenko et al., 2013).

Antimicrobial Evaluation

• Novel derivatives of imidazo[2,1-c][1,2,4]triazine have been synthesized and evaluated for their antimicrobial activity, contributing to the development of new antimicrobial agents (El-aal et al., 2016).